molecular formula C8H9NO B2393147 5-Ethynyl-3-propan-2-yl-1,2-oxazole CAS No. 2445792-41-4

5-Ethynyl-3-propan-2-yl-1,2-oxazole

Cat. No. B2393147
CAS RN: 2445792-41-4
M. Wt: 135.166
InChI Key: DPHHXQPXFKAYBP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

“5-Ethynyl-3-propan-2-yl-1,2-oxazole” is a chemical compound with the CAS Number: 2445792-41-4 . It has a molecular weight of 135.17 and is a liquid at room temperature .


Synthesis Analysis

The synthesis of oxazole derivatives has been a topic of interest for medicinal chemists . Various methods have been developed for the direct arylation of oxazoles . For instance, palladium-catalyzed C-5 arylation of oxazoles is preferred in polar solvents, whereas C-2 arylation is preferred in nonpolar solvents .


Molecular Structure Analysis

The molecular structure of “5-Ethynyl-3-propan-2-yl-1,2-oxazole” can be represented by the Inchi Code: 1S/C8H9NO/c1-4-7-5-8(6(2)3)9-10-7/h1,5-6H,2-3H3 .


Chemical Reactions Analysis

Oxazoles, including “5-Ethynyl-3-propan-2-yl-1,2-oxazole”, can undergo various chemical reactions. For instance, they can participate in palladium-catalyzed direct arylation and alkenylation . The reaction is regio- and stereospecific with respect to bromoalkenes and tolerates a wide range of functional groups .


Physical And Chemical Properties Analysis

“5-Ethynyl-3-propan-2-yl-1,2-oxazole” is a liquid at room temperature . It has a molecular weight of 135.17 .

Future Directions

Oxazole derivatives, including “5-Ethynyl-3-propan-2-yl-1,2-oxazole”, have attracted great interest in industry as well as academia due to their diverse applications in medicinal chemistry . They have been proven to be effective drugs in various disease scenarios . Therefore, the synthesis and characterization of novel oxazole moieties with wider therapeutic activity is a topic of interest for future research .

properties

IUPAC Name

5-ethynyl-3-propan-2-yl-1,2-oxazole
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C8H9NO/c1-4-7-5-8(6(2)3)9-10-7/h1,5-6H,2-3H3
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

DPHHXQPXFKAYBP-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC(C)C1=NOC(=C1)C#C
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C8H9NO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

135.16 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

5-Ethynyl-3-propan-2-yl-1,2-oxazole

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.